3-Carboxy Mefenamic Acid Acyl-β-D-glucuronide
3-Carboxy Mefenamic Acid Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
152832-30-9
VCID:
VC0023423
InChI:
InChI=1S/C21H21NO10/c1-9-10(18(26)27)6-4-8-12(9)22-13-7-3-2-5-11(13)20(30)32-21-16(25)14(23)15(24)17(31-21)19(28)29/h2-8,14-17,21-25H,1H3,(H,26,27)(H,28,29)/t14-,15-,16+,17-,21-/m0/s1
SMILES:
CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)O
Molecular Formula:
C₂₁H₂₁NO₁₀
Molecular Weight:
447.4 g/mol
3-Carboxy Mefenamic Acid Acyl-β-D-glucuronide
CAS No.: 152832-30-9
Reference Standards
VCID: VC0023423
Molecular Formula: C₂₁H₂₁NO₁₀
Molecular Weight: 447.4 g/mol
CAS No. | 152832-30-9 |
---|---|
Product Name | 3-Carboxy Mefenamic Acid Acyl-β-D-glucuronide |
Molecular Formula | C₂₁H₂₁NO₁₀ |
Molecular Weight | 447.4 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-(3-carboxy-2-methylanilino)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H21NO10/c1-9-10(18(26)27)6-4-8-12(9)22-13-7-3-2-5-11(13)20(30)32-21-16(25)14(23)15(24)17(31-21)19(28)29/h2-8,14-17,21-25H,1H3,(H,26,27)(H,28,29)/t14-,15-,16+,17-,21-/m0/s1 |
Standard InChIKey | QTCMFDMVQUHRND-QYRAFCHESA-N |
Isomeric SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C(=O)O |
SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)O |
Canonical SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)O |
Synonyms | 1-O-(2-(3-carboxy-2-methylphenyl)aminobenzoyl)glucopyranuronic acid carboxymefenamic acid glucuronide CM-glucuronide |
PubChem Compound | 192612 |
Last Modified | Dec 23 2021 |
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